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Compound of Interest

Compound Name: Hedyotisol A

Cat. No.: B15592840 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Hedyotisol A (CAS No. 95732-59-5) is not

publicly available. The following guidance is based on prudent laboratory practices for the

handling and disposal of a novel chemical entity with unknown toxicological and environmental

hazards. Researchers must consult their institution's Environmental Health and Safety (EHS)

department and adhere to all local, state, and federal regulations. The primary directive is to

treat Hedyotisol A as a hazardous substance to minimize risk to personnel and the

environment.[1][2]

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals to establish a safe operational and disposal plan for

Hedyotisol A.

Chemical and Physical Properties of Hedyotisol A
The following data for Hedyotisol A has been compiled from publicly available chemical

databases.
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Property Value Source

Molecular Formula C₄₂H₅₀O₁₆ PubChem[3]

Molecular Weight 810.8 g/mol PubChem[3]

CAS Number 95732-59-5 PubChem[3]

IUPAC Name

(1S,2S)-2-[4-

[(3R,3aS,6R,6aS)-6-[4-

[(1S,2S)-1,3-dihydroxy-1-(4-

hydroxy-3-

methoxyphenyl)propan-2-

yl]oxy-3,5-

dimethoxyphenyl]-1,3,3a,4,6,6

a-hexahydrofuro[3,4-c]furan-3-

yl]-2,6-dimethoxyphenoxy]-1-

(4-hydroxy-3-

methoxyphenyl)propane-1,3-

diol

PubChem[3]

Standard Operating Protocol for Disposal
Given the absence of specific hazard data, a cautious approach is mandatory. This protocol

outlines the necessary steps for the safe collection and disposal of Hedyotisol A waste.

Hazard Assessment & Waste Minimization
Treat as Hazardous: In the absence of specific data, assume Hedyotisol A is hazardous.

This includes potential toxicity, and unknown reactivity, and environmental effects.

Waste Minimization: Plan experiments to use the smallest feasible quantities of Hedyotisol
A to reduce the volume of waste generated.[4]

Personal Protective Equipment (PPE)
All handling and disposal procedures must be performed while wearing appropriate PPE to

prevent exposure.
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Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and

use proper removal techniques.[5]

Body Protection: Wear a standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust or aerosols, conduct all work

within a certified chemical fume hood.

Waste Segregation and Collection
Proper segregation at the point of generation is critical to ensure safe disposal and regulatory

compliance.[6][7]

Do Not Mix: Do not mix Hedyotisol A waste with other waste streams.

Solid Waste:

Collect unused or expired solid Hedyotisol A, contaminated weighing papers, and

disposable labware (e.g., pipette tips, tubes) in a dedicated, durable, and sealable

container.

Liquid Waste:

Collect solutions containing Hedyotisol A (e.g., stock solutions, experimental media) in a

dedicated, leak-proof, and chemically compatible liquid waste container.[1]

Use a funnel to prevent spills when transferring liquid waste.[1]

Contaminated Sharps:

Dispose of any sharps (e.g., needles, contaminated glassware) in a designated, puncture-

resistant sharps container that is also labeled as containing Hedyotisol A waste.

Decontamination
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Decontaminate all non-disposable equipment and surfaces that have come into contact with

Hedyotisol A. Use a suitable solvent (e.g., ethanol, isopropanol) followed by soap and

water.

Collect all decontamination materials (e.g., wipes, absorbent pads) as solid hazardous

waste.

Waste Container Labeling and Storage
Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Hedyotisol A," the CAS number "95732-59-5," an approximate

concentration and volume, and the date of accumulation.[1][7]

Storage:

Keep waste containers securely sealed at all times, except when adding waste.

Store the containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure the storage area is well-ventilated and away from incompatible materials.[6]

Final Disposal
Contact EHS: Do not dispose of Hedyotisol A waste down the drain or in regular trash.[7]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup and for final disposal by a licensed hazardous waste contractor.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hedyotisol A, treating it as a novel laboratory chemical.
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Caption: Workflow for the proper disposal of a laboratory chemical with unknown hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

